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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702

Physical Properties of 4-Cyclohexylbutan-1-ol: A
Technical Guide

This guide provides an in-depth overview of the key physical properties of 4-cyclohexylbutan-
1-ol, specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in the field of drug development who require precise and reliable data for their
work. This document outlines the experimentally determined values for these properties and
provides detailed protocols for their measurement.

Core Physical Properties

The physical characteristics of a compound are crucial for its handling, formulation, and
application in various scientific contexts. For 4-cyclohexylbutan-1-ol (CAS No: 4441-57-0),
the boiling point and density are fundamental parameters.

Data Summary

The following table summarizes the key physical properties of 4-cyclohexylbutan-1-ol.

Property Value Conditions
Boiling Point 103-104 °C at 4 mmHg[1][2]
Density 0.902 g/mL at 25 °C[1][2]
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Experimental Protocols

Accurate determination of physical properties is paramount. The following sections detail the
standard methodologies for measuring the boiling point and density of liquid compounds like 4-
cyclohexylbutan-1-ol.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and effective technique for determining the boiling point of a
liquid, especially with small sample sizes.[3][4]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp apparatus)[5][6]

Thermometer

Capillary tubes (one end sealed)

Sample of 4-cyclohexylbutan-1-ol

Heating source (e.g., Bunsen burner or hot plate)[3][4]

Heat transfer fluid (e.g., mineral oil)

Procedure:

A small amount of 4-cyclohexylbutan-1-ol is placed in a small test tube.
o Acapillary tube, with its open end facing down, is inserted into the liquid.[3]

e The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The assembly is placed in a heating bath (Thiele tube).

o The heating bath is gently and uniformly heated.
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As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

The temperature at which a rapid and continuous stream of bubbles is observed is noted.

The heat is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume of the
substance.[7]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Sample of 4-cyclohexylbutan-1-ol

Procedure:

e The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an
analytical balance.[8]

» A specific volume of 4-cyclohexylbutan-1-ol is carefully added to the graduated cylinder or
pycnometer. The volume is recorded precisely.[8]

e The mass of the container with the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.
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e The temperature of the liquid is recorded as density is temperature-dependent.[7]

e The density is calculated using the formula: Density = Mass / Volume.

Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of the
physical properties of 4-cyclohexylbutan-1-ol.
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Workflow for Determining Physical Properties of 4-Cyclohexylbutan-1-ol
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Caption: Experimental workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1346702?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/197408
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8352512.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8352512.aspx
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1346702#physical-properties-of-4-cyclohexylbutan-1-ol-boiling-point-density
https://www.benchchem.com/product/b1346702#physical-properties-of-4-cyclohexylbutan-1-ol-boiling-point-density
https://www.benchchem.com/product/b1346702#physical-properties-of-4-cyclohexylbutan-1-ol-boiling-point-density
https://www.benchchem.com/product/b1346702#physical-properties-of-4-cyclohexylbutan-1-ol-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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